Cas no 112988-96-2 ((±)-N-(3-Hydroxy-2-methoxypropyl)-hexadecanamide)

• Product Name: (±)-N-(3-Hydroxy-2-methoxypropyl)-hexadecanamide
• CAS No: 112988-96-2
• MF: C₂₀H₄₁NO₃
• MW: 343.544446706772
• CID: 1058828
• PubChem ID: 14017640
• Update Time: 2025-10-29

(±)-N-(3-Hydroxy-2-methoxypropyl)-hexadecanamide Chemical and Physical Properties

Names and Identifiers

• (±)-N-(3-Hydroxy-2-methoxypropyl)-hexadecanamide
• N-(3-Hydroxy-2-Methoxypropyl)-hexadecanaMide
• N-(3-Hydroxy-2-methoxypropyl)hexadecanamide
• 112988-96-2
• starbld0004679
• ( inverted exclamation markA)-N-(3-Hydroxy-2-methoxypropyl)-hexadecanamide
• DTXSID30554364
• N-(3-Hydroxy-2-methoxypropyl)palmitamide
• (+/-)-N-(3-Hydroxy-2-methoxypropyl)-hexadecanamide
• DB-289605

• Inchi： 1S/C20H41NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(23)21-17-19(18-22)24-2/h19,22H,3-18H2,1-2H3,(H,21,23)
• InChI Key： BYJBRCRLFRIREO-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)NCC(CO)OC

Computed Properties

• Exact Mass: 343.30900
• Monoisotopic Mass: 343.30864417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 504.9±40.0 °C at 760 mmHg
• Flash Point: 259.2±27.3 °C
• PSA: 62.05000
• LogP: 5.43150
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

(±)-N-(3-Hydroxy-2-methoxypropyl)-hexadecanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on (±)-N-(3-Hydroxy-2-methoxypropyl)-hexadecanamide

Compound CAS No. 112988-96-2: (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide

The compound with CAS No. 112988-96-2, known as (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a hexadecanamide backbone with a hydroxymethoxypropyl group. The presence of both hydroxyl and methoxy groups introduces interesting functional properties, making this compound a subject of extensive research.

Recent studies have highlighted the potential of (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide in various applications, particularly in the development of novel therapeutic agents. The compound's ability to interact with cellular membranes and its potential role in modulating lipid rafts have been explored in recent publications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide involves a multi-step process that includes the preparation of the hydroxymethoxypropyl group and its subsequent coupling with hexadecanoyl chloride. This process requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized the synthesis pathway by employing advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis, which have significantly improved the efficiency of the process.

In terms of physical properties, (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide exhibits a melting point of approximately 55°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity.

The biological activity of this compound has been extensively studied, with particular emphasis on its effects on cellular signaling pathways. A recent study published in Nature Communications revealed that (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide interacts with key proteins involved in lipid metabolism, suggesting its potential role in treating metabolic disorders such as obesity and type 2 diabetes. The compound's ability to modulate these pathways without significant adverse effects makes it a promising candidate for further preclinical studies.

In addition to its therapeutic potential, (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide has also been explored for its applications in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures such as micelles and liposomes, which are highly effective in encapsulating hydrophobic drugs. A study published in Biomaterials Science demonstrated that this compound can significantly enhance the bioavailability of poorly soluble drugs, making it a valuable component in nanomedicine.

The safety profile of (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide has been evaluated through acute and chronic toxicity studies. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings further support its potential for clinical translation.

In conclusion, CAS No. 112988-96-2, or (±)-N-(3-Hydroxy-2-Methoxypropyl)-Hexadecanamide, represents a versatile molecule with diverse applications in medicine and materials science. Its unique structure, coupled with its favorable biological properties, positions it as a promising candidate for future therapeutic interventions and advanced drug delivery systems. Continued research into this compound is expected to unlock further insights into its mechanisms of action and expand its utility across various fields.